Cas no 71122-29-7 (Nebramine Disulfate)
Nebramine Disulfate structure
Product Name:Nebramine Disulfate
CAS No:71122-29-7
MF:C12H26N4O5
MW:306.358643054962
CID:1063348
PubChem ID:71750972
Update Time:2025-04-20
Nebramine Disulfate Chemical and Physical Properties
Names and Identifiers
-
- Nebramine Disulfate
- (3R,6R)-4,6-diamino-3-[(2R,5S)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxycyclohexane-1,2-diol
- 3'-Deoxyneamin Disulfate
- 3'-Deoxyneamine Disulfate
- 3'-Deoxyneomycin A Disulfate
- Nebramycin VIII Disulfate
- Tobramine Disulfate
- (1R,4R)-4,6-Diamino-2,3-dihydroxycyclohexyl 2,6-diamino-2,3,6-trideoxy-alpha-D-glycero-hexopyranoside
- 71122-29-7
- DTXSID00858169
-
- Inchi: 1S/C12H26N4O5/c13-3-8-7(17)2-6(16)12(20-8)21-11-5(15)1-4(14)9(18)10(11)19/h4-12,17-19H,1-3,13-16H2/t4-,5?,6?,7+,8?,9?,10?,11-,12-/m1/s1
- InChI Key: QBWLTQZEVUXXSR-PZLNIEEDSA-N
- SMILES: O([C@@H]1C(C[C@@H](C(CN)O1)O)N)[C@H]1C(C([C@@H](CC1N)N)O)O
Computed Properties
- Exact Mass: 306.19000
- Monoisotopic Mass: 306.19031994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.4
- Topological Polar Surface Area: 183Ų
Experimental Properties
- PSA: 183.23000
- LogP: -1.28520
Nebramine Disulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-477700-1 mg |
Nebramine Disulfate, |
71122-29-7 | 1mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477700-1mg |
Nebramine Disulfate, |
71122-29-7 | 1mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AH17191-1mg |
2-(Aminomethyl)-6-((4,6-diamino-2,3-dihydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3,5-diol bis(sulfate) |
71122-29-7 | 1mg |
$413.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1948634-5mg |
2-deoxy-4-O-(2,6-diamino-2,3,6-trideoxy-α-D-ribo-hexopyranosyl)-D-Streptamine sulfate (1:2) |
71122-29-7 | 95% | 5mg |
¥12556.00 | 2024-05-02 |
Nebramine Disulfate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
71122-29-7 (Nebramine Disulfate) Related Products
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